6-Chloro-3-(2,6-dichlorophenyl)-8-(trifluoromethyl)imidazo[1,5-a]pyridine

• IUPAC Name: 6-chloro-3-(2,6-dichlorophenyl)-8-(trifluoromethyl)imidazo[1,5-a]pyridine
• InChI: InChI=1S/C14H6Cl3F3N2/c15-7-4-8(14(18,19)20)11-5-21-13(22(11)6-7)12-9(16)2-1-3-10(12)17/h1-6H
• InChI Key: BXNQWMNNJCCYFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2=NC=C3N2C=C(C=C3C(F)(F)F)Cl)Cl
• Molecular Formula: C14H6Cl3F3N2
• Molecular Weight: 365.6 g/mol

Description

6-Chloro-3-(2,6-dichlorophenyl)-8-(trifluoromethyl)imidazo[1,5-a]pyridine, also known as 6-CITP, is a synthetic compound belonging to the class of imidazopyridines. It has been studied for its potential applications in medicinal chemistry, pharmaceuticals, and biotechnology. 6-CITP is a small molecule that has a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to have neuroprotective and anti-diabetic effects. Additionally, 6-CITP has been studied for its potential use in the development of new drugs and drug delivery systems.

Scientific Research Applications

Corrosion Inhibition

Imidazo[1,5-a]pyridine derivatives have been extensively researched for their potential as corrosion inhibitors. For example, derivatives like imidazo[4,5-b] pyridine have shown significant inhibition performance against mild steel corrosion in acidic environments, highlighting the potential of closely related compounds for protecting metals from corrosion. These inhibitors work by forming a protective layer on the metal surface, reducing corrosion rates in harsh chemical environments (Saady et al., 2021).

Antimicrobial and Antioxidant Properties

Imidazo[1,5-a]pyridine derivatives have also been synthesized and evaluated for their biological activities, including antimicrobial and antioxidant properties. Some derivatives exhibit moderate activity against various bacteria and fungi, suggesting the utility of this scaffold in developing new antimicrobial agents. The structural versatility of these compounds allows for the synthesis of derivatives with enhanced biological activities, making them promising candidates for pharmaceutical development (Bhuva et al., 2015).

Drug Discovery and Medicinal Chemistry

The imidazo[1,5-a]pyridine scaffold is recognized as a "drug prejudice" due to its broad range of applications in medicinal chemistry, including roles as anticancer, antimycobacterial, antileishmanial, and antiviral agents. This versatility is attributed to the scaffold's ability to interact with various biological targets, offering a platform for the development of novel therapeutic agents. Marketed preparations featuring this scaffold, such as zolpidem, further illustrate its significance in drug discovery (Deep et al., 2016).

Mechanism of Action

Mode of Action

It belongs to the class of imidazo[1,2-a]pyridines, which are known to interact with various biological targets through different mechanisms, such as transition metal catalysis, metal-free oxidation, and photocatalysis .

Biochemical Pathways

Imidazo[1,2-a]pyridines, in general, are known to be involved in a wide range of applications in medicinal chemistry .